Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H11NO3 B1600227 2,4-Dimethoxybenzyl isocyanate CAS No. 93489-13-5

2,4-Dimethoxybenzyl isocyanate

Cat. No. B1600227
CAS RN: 93489-13-5
M. Wt: 193.2 g/mol
InChI Key: HDLWLDXVEAXTMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08450479B2

Procedure details

To 2,4-dimethoxyphenylacetic acid (3.92 g, 20 mmol) in dry toluene (100 mL) was added dry triethylamine (2.93 mL, 4.2 mmol) and diphenyl phosphorylazide (4.31 mL, 4 mmol). The mixture was stirred at room temperature for 0.5 hours, and then heated at reflux for a further 3 hours. After cooling, the mixture was concentrated under reduced pressure and purified by distillation using an oil pump to give 2,4-dimethoxybenzyl isocyanate (2.31 g, 60%). IR vmax/cm−1 2243.
Name
2,4-dimethoxyphenylacetic acid
Quantity
3.92 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
2.93 mL
Type
reactant
Reaction Step One
Name
diphenyl phosphorylazide
Quantity
4.31 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
2,4-dimethoxybenzyl isocyanate
Yield
60%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[C:7]([O:9][CH3:10])[CH:6]=[CH:5][C:4]=1[CH2:11]C(O)=O.C([N:17]([CH2:20]C)CC)C.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:29])C=CC=CC=1>C1(C)C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([O:9][CH3:10])[CH:6]=[CH:5][C:4]=1[CH2:11][N:17]=[C:20]=[O:29]

Inputs

Step One
Name
2,4-dimethoxyphenylacetic acid
Quantity
3.92 g
Type
reactant
Smiles
COC1=C(C=CC(=C1)OC)CC(=O)O
Name
triethylamine
Quantity
2.93 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
diphenyl phosphorylazide
Quantity
4.31 mL
Type
reactant
Smiles
C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
Name
toluene
Quantity
100 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 0.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for a further 3 hours
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
purified by distillation

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
2,4-dimethoxybenzyl isocyanate
Type
product
Smiles
COC1=C(CN=C=O)C=CC(=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.31 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 298.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.